3-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol
• IUPAC Name: 3-(oxan-4-yl)-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C13H21N3O2/c1-2-10(9-14-5-1)8-12-15-13(16-18-12)11-3-6-17-7-4-11/h10-11,14H,1-9H2
• InChI Key: APUVUVRYUYRDOC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CC2=NC(=NO2)C3CCOCC3

Description

3-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is a heterocyclic compound featuring a piperidine core linked via a methyl group to a 1,2,4-oxadiazole ring substituted with a tetrahydropyran (oxan-4-yl) group. The oxadiazole moiety is a five-membered aromatic ring containing two nitrogen and one oxygen atom, known for its metabolic stability and role in drug design. The tetrahydropyran group introduces an oxygen atom, enhancing solubility and influencing conformational flexibility . Piperidine derivatives are widely explored in medicinal chemistry due to their bioactivity, including antidiabetic and neuropharmacological effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine typically involves multiple steps, starting with the preparation of the oxadiazole ring. One common method involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature . The piperidine ring can be introduced through cyclization reactions involving appropriate precursors.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they would likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing cost-effective and environmentally friendly processes.

Chemical Reactions Analysis

Types of Reactions

3-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine can undergo various chemical reactions, including:

Oxidation: The oxadiazole ring can be oxidized under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The piperidine ring allows for various substitution reactions, which can be used to introduce different functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents like DMSO or acetonitrile.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the oxadiazole ring can lead to the formation of nitro derivatives, while reduction can yield amine derivatives.

Scientific Research Applications

3-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential as a therapeutic agent in various diseases.

Industry: Used in the development of new materials with specific properties, such as high thermal stability and density.

Mechanism of Action

The mechanism of action of 3-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine involves its interaction with specific molecular targets. The oxadiazole ring is known to interact with various enzymes and receptors, potentially inhibiting or activating them. The piperidine ring can also interact with biological membranes, affecting their properties and functions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Oxadiazole Ring

Aromatic vs. Aliphatic Substituents

• Trifluoromethylphenyl Analogs: Compounds like 4-(3-(4-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)morpholine () replace oxan-4-yl with a lipophilic trifluoromethylphenyl group.

Heteroaromatic Substitutions

• Pyridine-Linked Analogs : 3-(5-Piperidin-4-yl-1,2,4-oxadiazol-3-yl)pyridine () replaces oxan-4-yl with pyridine, introducing aromatic π-π stacking interactions. This modification increases rigidity and may alter pharmacokinetic profiles .

Modifications to the Piperidine Core

Methoxy Substitution

• 4-Methoxy Derivative: 4-Methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride () adds a methoxy group to the piperidine ring.

Spiro and Extended Chains

• Spirocyclic Analogs : 4-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-1-oxa-9-azaspiro[5.5]undecane hydrochloride () incorporates a spirocyclic system, increasing structural complexity and conformational restriction, which could enhance target specificity .

Data Tables

Table 1: Physicochemical Properties of Selected Compounds

Compound Name	Molecular Weight (g/mol)	Substituents (Oxadiazole)	Piperidine Modification	Key Features
Target Compound	267.32	Oxan-4-yl	None	Balanced solubility/stability
4-(Trifluoromethylphenyl)morpholine (Fig 13)	~350 (estimated)	CF₃Ph	Morpholine core	High lipophilicity
4-Methoxy Derivative ()	303.78 (HCl salt)	Oxan-4-yl	4-OCH₃	Enhanced solubility
3-(Pyridin-3-yl) Analogue ()	230.27	Pyridin-3-yl	None	Aromatic π interactions

Key Findings and Implications

Solubility vs. Stability : The oxan-4-yl group in the target compound offers a balance between solubility (via ether oxygen) and metabolic stability, contrasting with trifluoromethylphenyl analogs, which prioritize stability .

Synthetic Accessibility : Lower yields in compounds like #50 (30%) highlight challenges in introducing bulky substituents (e.g., methylpiperidinyl-pyridine), suggesting trade-offs between complexity and synthetic feasibility .

Biological Activity

The compound 3-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine represents a unique structure combining the oxadiazole and piperidine moieties, which are known for their diverse biological activities. This article explores the biological activity of this compound, synthesizing findings from various studies to provide a comprehensive overview.

Structure

The compound's IUPAC name is 3-{[3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine , with a molecular formula of $C_{13}H_{21}N_{3}O_{2}$ and a molecular weight of $251.32$ g/mol. The structural features include:

• Piperidine ring : A six-membered ring containing one nitrogen atom, contributing to the compound's pharmacological potential.
• Oxadiazole moiety : A five-membered ring containing two nitrogen atoms, known for its role in various biological activities.

Physical Properties

Property	Value
Molecular Weight	251.32 g/mol
Purity	95%
Storage Conditions	Room temperature

Anticancer Activity

Research indicates that derivatives of oxadiazoles have significant anticancer properties. For instance, compounds similar to 3-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine have shown effectiveness as agonists of human caseinolytic protease P (HsClpP), which plays a critical role in mitochondrial homeostasis. In studies, certain oxadiazole derivatives demonstrated the ability to inhibit the proliferation of hepatocellular carcinoma cells with IC50 values as low as $3.1\mu M$ .

Enzyme Inhibition

The biological activity of compounds featuring piperidine and oxadiazole rings often includes enzyme inhibition. For example:

• Acetylcholinesterase (AChE) Inhibition : Compounds with similar structures have been evaluated for their ability to inhibit AChE, an important target in Alzheimer's disease treatment. Studies have shown varying degrees of inhibition with IC50 values ranging from $0.63\mu M$ to $6.28\mu M$ .

Antimicrobial Activity

Compounds containing oxadiazole and piperidine moieties have also been assessed for antimicrobial activity. Research indicates that these compounds can exhibit significant antibacterial effects against various strains, making them potential candidates for developing new antibiotics .

Anti-inflammatory Effects

The anti-inflammatory properties of oxadiazole derivatives have been documented extensively. For instance, certain derivatives showed comparable anti-inflammatory effects to established drugs like Indomethacin when tested in vivo . These findings suggest that 3-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine could possess similar therapeutic potential.

Study 1: Anticancer Efficacy

In a study investigating the anticancer efficacy of oxadiazole derivatives, one compound exhibited an EC50 of $1.30\mu M$ in α-casein hydrolysis assays, indicating potent HsClpP agonistic activity . This suggests that structural modifications in similar compounds can lead to enhanced anticancer properties.

Study 2: Enzyme Inhibition Profile

A series of synthesized compounds bearing piperidine and oxadiazole cores were evaluated for their enzyme inhibitory activities. The results indicated significant AChE inhibition across various derivatives with IC50 values demonstrating their potential as therapeutic agents against neurodegenerative diseases .